Cas no 56131-19-2 (1H-Isoindole-1,3(2H)-dione, 5-amino-2-(1,1-dimethylethyl)-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 5-amino-2-(1,1-dimethylethyl)-
• CAS No: 56131-19-2
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 4037972
• PubChem ID: 4442212
• Update Time: 2025-06-24

1H-Isoindole-1,3(2H)-dione, 5-amino-2-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 5-amino-2-(1,1-dimethylethyl)-
• 5-AMINO-2-TERT-BUTYL-ISOINDOLE-1,3-DIONE
• MLCYAJRMKUYECI-UHFFFAOYSA-N
• SB65199
• 5-amino-2-tert-butyl-1h-isoindole-1,3(2h)-dione
• 5-Amino-2-(tert-butyl)isoindoline-1,3-dione
• 4-amino-N-tertbutylphthalimide
• 5-amino-2-tert-butyl-2,3-dihydro-1h-isoindole-1,3-dione
• AKOS004120175
• 5-Amino-2-tertbutylisoindole-1,3-dione
• 5-amino-2-tert-butylisoindole-1,3-dione
• 56131-19-2

• MDL： MFCD03773359
• Inchi： 1S/C12H14N2O2/c1-12(2,3)14-10(15)8-5-4-7(13)6-9(8)11(14)16/h4-6H,13H2,1-3H3
• InChI Key： MLCYAJRMKUYECI-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2C(N1C(C)(C)C)=O)N

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 1H-Isoindole-1,3(2H)-dione, 5-amino-2-(1,1-dimethylethyl)-

Comprehensive Overview of 1H-Isoindole-1,3(2H)-dione, 5-amino-2-(1,1-dimethylethyl) (CAS No. 56131-19-2)

1H-Isoindole-1,3(2H)-dione, 5-amino-2-(1,1-dimethylethyl), also known as 5-Amino-2-tert-butylisoindoline-1,3-dione, is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, identified by the CAS number 56131-19-2, has gained attention due to its unique structural features and potential biological activities.

The molecular structure of 5-Amino-2-tert-butylisoindoline-1,3-dione consists of an isoindoline core with a tert-butyl group and an amino group substituent. The tert-butyl group provides steric hindrance and enhances the compound's stability, while the amino group offers potential for further functionalization and bioactivity. These structural characteristics make it a valuable building block in the synthesis of more complex molecules.

In recent years, research on 5-Amino-2-tert-butylisoindoline-1,3-dione has focused on its potential as a lead compound for drug discovery. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that derivatives of 5-Amino-2-tert-butylisoindoline-1,3-dione demonstrated significant inhibition of pro-inflammatory cytokines in vitro.

The anti-inflammatory properties of 5-Amino-2-tert-butylisoindoline-1,3-dione are attributed to its ability to modulate key signaling pathways involved in inflammation. Specifically, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in the expression of pro-inflammatory genes. This mechanism makes it a potential candidate for the development of novel anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 5-Amino-2-tert-butylisoindoline-1,3-dione has also been investigated for its antioxidant properties. Oxidative stress is a major contributor to various diseases, including neurodegenerative disorders and cardiovascular diseases. Research has shown that this compound can effectively scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. A study published in Free Radical Biology and Medicine in 2024 demonstrated that treatment with 5-Amino-2-tert-butylisoindoline-1,3-dione significantly reduced oxidative stress in neuronal cells exposed to hydrogen peroxide.

In the realm of cancer research, 5-Amino-2-tert-butylisoindoline-1,3-dione has shown promise as an anti-cancer agent. Studies have reported that it can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. A recent study published in Cancer Letters in 2024 found that derivatives of this compound exhibited selective cytotoxicity against breast cancer cells while sparing normal cells.

The versatility of 5-Amino-2-tert-butylisoindoline-1,3-dione extends beyond its biological activities. Its chemical structure makes it an excellent starting material for the synthesis of more complex molecules with diverse functionalities. For example, the amino group can be readily modified through various chemical reactions such as acylation, alkylation, and coupling with other functional groups. This flexibility allows chemists to tailor the properties of the final product to meet specific requirements.

In conclusion, 5-Amino-2-tert-butylisoindoline-1,3-dione (CAS No. 56131-19-2) is a multifaceted compound with significant potential in various areas of research and development. Its unique structural features and diverse biological activities make it a valuable tool for medicinal chemists and pharmaceutical researchers. Ongoing studies continue to uncover new applications and mechanisms of action for this compound, further solidifying its importance in the scientific community.